Cas no 2137671-26-0 (Furan, 3-[[1-(chloromethyl)-2-methylcyclopropyl]methyl]-)

• Product name: Furan, 3-[[1-(chloromethyl)-2-methylcyclopropyl]methyl]-
• CAS No: 2137671-26-0
• MF: C₁₀H₁₃ClO
• MW: 184.662622213364
• CID: 5286435

Furan, 3-[[1-(chloromethyl)-2-methylcyclopropyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Furan, 3-[[1-(chloromethyl)-2-methylcyclopropyl]methyl]-

• Inchi： 1S/C10H13ClO/c1-8-4-10(8,7-11)5-9-2-3-12-6-9/h2-3,6,8H,4-5,7H2,1H3
• InChI Key： MDWVEJZJSCNFSK-UHFFFAOYSA-N
• SMILES： O1C=CC(CC2(CCl)CC2C)=C1

Additional information on Furan, 3-[[1-(chloromethyl)-2-methylcyclopropyl]methyl]-

Exploring the Unique Properties and Applications of Furan, 3-[[1-(chloromethyl)-2-methylcyclopropyl]methyl]- (CAS No. 2137671-26-0)

In the realm of specialty chemicals, Furan, 3-[[1-(chloromethyl)-2-methylcyclopropyl]methyl]- (CAS No. 2137671-26-0) stands out as a compound of significant interest due to its unique structural features and potential applications. This furan derivative incorporates a chloromethyl and methylcyclopropyl group, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals are increasingly exploring its role in the development of advanced materials, pharmaceuticals, and agrochemicals, aligning with the growing demand for innovative chemical solutions.

The molecular structure of Furan, 3-[[1-(chloromethyl)-2-methylcyclopropyl]methyl]- offers a fascinating case study for chemists. The presence of the furan ring—a five-membered aromatic heterocycle—provides a platform for diverse chemical modifications, while the chloromethyl group introduces opportunities for nucleophilic substitution reactions. These characteristics make it a valuable intermediate in organic synthesis, particularly in the construction of complex molecules. Recent studies have highlighted its potential in green chemistry applications, where its derivatives could contribute to more sustainable industrial processes.

One of the most searched questions in the field revolves around the synthetic pathways for furan-based compounds. Furan, 3-[[1-(chloromethyl)-2-methylcyclopropyl]methyl]- can be synthesized through multi-step reactions involving cyclopropanation and functional group transformations. Researchers are particularly interested in optimizing these processes to improve yield and reduce environmental impact, a topic frequently discussed in sustainable chemistry forums. Its compatibility with catalytic systems and biodegradable solvents further enhances its appeal in modern synthetic strategies.

Beyond synthesis, the compound’s potential applications in material science are gaining traction. Its ability to act as a building block for polymeric materials and functional coatings has been explored in recent patents. For instance, its incorporation into high-performance polymers could lead to materials with enhanced thermal stability and mechanical properties, addressing key challenges in industries such as aerospace and electronics. This aligns with the broader trend of developing smart materials that respond to environmental stimuli.

In the pharmaceutical sector, Furan, 3-[[1-(chloromethyl)-2-methylcyclopropyl]methyl]- has drawn attention for its potential as a pharmacophore in drug discovery. The furan moiety is known to exhibit bioactive properties, and its derivatives have been investigated for antimicrobial and anti-inflammatory activities. With the rise of precision medicine and targeted therapies, this compound could play a role in designing next-generation therapeutics. Researchers are also examining its utility in prodrug formulations, where its chemical structure may improve drug delivery and bioavailability.

From an industrial perspective, the compound’s stability and reactivity make it a candidate for specialty chemical manufacturing. Companies are investing in scalable production methods to meet the demand for high-purity furan derivatives, driven by their use in fine chemicals and flavor and fragrance applications. The integration of process intensification techniques, such as continuous flow chemistry, could further streamline its production, a topic frequently queried in chemical engineering circles.

Environmental and safety considerations are paramount when working with Furan, 3-[[1-(chloromethyl)-2-methylcyclopropyl]methyl]-. While it is not classified as a hazardous substance, proper handling protocols are essential to ensure workplace safety. The compound’s biodegradability and ecotoxicological profile are areas of active research, reflecting the industry’s focus on green and sustainable chemistry. Regulatory compliance and life cycle assessment (LCA) studies are also critical to its commercialization, particularly in regions with stringent chemical regulations.

In conclusion, Furan, 3-[[1-(chloromethyl)-2-methylcyclopropyl]methyl]- (CAS No. 2137671-26-0) represents a compelling example of how specialty chemicals can drive innovation across multiple sectors. Its structural uniqueness, synthetic versatility, and broad applicability make it a subject of ongoing research and industrial interest. As the chemical industry continues to evolve toward sustainability and efficiency, compounds like this will likely play a pivotal role in shaping future technologies and applications.